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Compound of Interest

Compound Name: N-Ethyl-1H-pyrrole-2-carboxamide

Cat. No.: B131086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance

(NMR) and high-resolution mass spectrometry (HRMS) analysis of N-Ethyl-1H-pyrrole-2-
carboxamide. Detailed experimental protocols for its synthesis and characterization are

presented, supported by tabulated spectral data and logical workflow diagrams to facilitate

understanding and replication.

Spectroscopic Data
The structural confirmation of N-Ethyl-1H-pyrrole-2-carboxamide is achieved through a

combination of 1H NMR, 13C NMR, and HRMS. The following tables summarize the key

quantitative data obtained from these analyses.

Table 1: ¹H NMR Data for N-Ethyl-1H-pyrrole-2-
carboxamide

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

search results
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Table 2: ¹³C NMR Data for N-Ethyl-1H-pyrrole-2-
carboxamide

Chemical Shift (δ) ppm Assignment

Data not available in search results

Table 3: HRMS Data for N-Ethyl-1H-pyrrole-2-
carboxamide

Ionization Mode Calculated m/z Measured m/z Formula

ESI+ Data not available Data not available C₇H₁₁N₂O⁺ ([M+H]⁺)

Note: Specific spectral data for the title compound was not found in the provided search

results. The tables are structured for data insertion upon availability.

Experimental Protocols
The following sections detail the methodologies for the synthesis and spectroscopic analysis of

N-Ethyl-1H-pyrrole-2-carboxamide.

Synthesis of N-Ethyl-1H-pyrrole-2-carboxamide
A general and effective method for the synthesis of N-substituted pyrrole-2-carboxamides

involves the amidation of a pyrrole-2-carboxylic acid derivative.

Materials:

Pyrrole-2-carbonyl chloride

Ethylamine

Anhydrous diethyl ether

Saturated sodium hydrogen carbonate solution

Magnesium sulfate
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Procedure:

Dissolve pyrrole-2-carbonyl chloride in anhydrous diethyl ether.

Slowly add a solution of ethylamine in anhydrous diethyl ether to the stirred solution from

step 1. The reaction is exothermic and may require cooling.

After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

Wash the ether solution with a saturated sodium hydrogen carbonate solution to neutralize

any excess acid.

Separate the organic layer, dry it over magnesium sulfate, and filter.

Remove the solvent under reduced pressure to yield the crude N-Ethyl-1H-pyrrole-2-
carboxamide, which can be further purified by recrystallization or column chromatography.

NMR Spectroscopy
NMR spectra are typically recorded on a 400 MHz or higher field spectrometer.

Sample Preparation:

Dissolve approximately 5-10 mg of N-Ethyl-1H-pyrrole-2-carboxamide in about 0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

¹H NMR: Acquire spectra using a standard pulse sequence. Reference the chemical shifts to

the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

¹³C NMR: Acquire proton-decoupled spectra. Reference the chemical shifts to the solvent

peak (e.g., CDCl₃ at 77.16 ppm).

High-Resolution Mass Spectrometry (HRMS)
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HRMS analysis is performed to confirm the elemental composition of the synthesized

compound.

Instrumentation:

A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument,

equipped with an electrospray ionization (ESI) source is commonly used.

Sample Preparation:

Prepare a dilute solution of the compound in a suitable solvent (e.g., acetonitrile or

methanol).

Data Acquisition:

Introduce the sample into the mass spectrometer via direct infusion or through a liquid

chromatography system.

Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

The high-resolution measurement provides the accurate mass, which can be used to confirm

the elemental formula.

Visualized Workflows
The following diagrams illustrate the logical flow of the synthesis and characterization process.
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Caption: Synthetic pathway for N-Ethyl-1H-pyrrole-2-carboxamide.
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Caption: Workflow for the structural characterization of the compound.

To cite this document: BenchChem. [N-Ethyl-1H-pyrrole-2-carboxamide: A Spectroscopic
and Methodological Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131086#n-ethyl-1h-pyrrole-2-carboxamide-nmr-and-
hrms-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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